Cas no 68535-52-4 (4-(2H-1,2,3-Triazol-2-yl)phenol)
68535-52-4 structure
Product Name:4-(2H-1,2,3-Triazol-2-yl)phenol
CAS No:68535-52-4
MF:C8H7N3O
MW:161.160681009293
CID:2106436
Update Time:2023-08-03
4-(2H-1,2,3-Triazol-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
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- 4-(2H-1,2,3-triazol-2-yl)phenol
- NGYPWOUTADYTBH-UHFFFAOYSA-N
- Phenol, 4-(2H-1,2,3-triazol-2-yl)-
- 4-(2H-1,2,3-Triazol-2-yl)phenol
-
- Inchi: 1S/C8H7N3O/c12-8-3-1-7(2-4-8)11-9-5-6-10-11/h1-6,12H
- InChI Key: NGYPWOUTADYTBH-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)N1N=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 139
- Topological Polar Surface Area: 50.9
4-(2H-1,2,3-Triazol-2-yl)phenol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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